Cas no 7336-19-8 (Benzenesulfonic acid,3,5-diamino-4-methyl-, sodium salt (1:1))

• Product Name: Benzenesulfonic acid,3,5-diamino-4-methyl-, sodium salt (1:1)
• CAS No: 7336-19-8
• MF: C₇H₉N₂NaO₃S
• MW: 224.212731122971
• CID: 572711
• PubChem ID: 23696752
• Update Time: 2025-04-19

Benzenesulfonic acid,3,5-diamino-4-methyl-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,3,5-diamino-4-methyl-, sodium salt (1:1)
• sodium 2,6-diaminotoluene-4-sulphonate
• sodium,3,5-diamino-4-methylbenzenesulfonate
• EINECS 230-846-8
• DTXSID10223602
• NS00080226
• 7336-19-8
• SCHEMBL11331644

• Inchi： 1S/C7H10N2O3S.Na/c1-4-6(8)2-5(3-7(4)9)13(10,11)12;/h2-3H,8-9H2,1H3,(H,10,11,12);/q;+1/p-1
• InChI Key： SHIDSGHHUIZANB-UHFFFAOYSA-M
• SMILES： S(C1C=C(C(C)=C(C=1)N)N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 224.02327
• Monoisotopic Mass: 224.02315761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 265
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118Ų

Experimental Properties

• PSA: 109.24